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Compound of Interest

Compound Name: 4-Carboxypyrazole

Cat. No.: B133760

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Carboxypyrazole (also known as Pyrazole-4-carboxylic acid), a molecule of interest in
medicinal chemistry and drug development. The following sections detail its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the
experimental protocols utilized for their acquisition.

Spectroscopic Data Summary

The empirical formula for 4-Carboxypyrazole is CaH4N202 with a molecular weight of 112.09
g/mol . The spectroscopic data presented below provides key insights into its molecular
structure and chemical environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the structure and dynamics of molecules. The *H and 3C NMR data for 4-Carboxypyrazole
are summarized below.

Table 1: *H NMR Spectroscopic Data of 4-Carboxypyrazole
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Chemical Shift (ppm) Multiplicity Assighment
13.1 (broad) Singlet -COOH

8.1 Singlet C3-H, C5-H
13.5 (broad) Singlet N-H

Table 2: 13C NMR Spectroscopic Data of 4-Carboxypyrazole

Chemical Shift (ppm) Assignment
163.5 -COOH
137.0 C3,C5

110.0 C4

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the vibration of atoms in a molecule and is used to determine

the functional groups present.

Table 3: FT-IR Spectroscopic Data of 4-Carboxypyrazole

Wavenumber (cm~?)

Assignment

3140

N-H stretch

2500-3000 (broad)

O-H stretch (carboxylic acid)

1700 C=0 stretch (carboxylic acid)
1540 C=N stretch

1450 C-N stretch

1320 C-O stretch

920 O-H bend (out-of-plane)
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Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. It provides information about the molecular weight and

elemental composition.

Table 4: Mass Spectrometry Data of 4-Carboxypyrazole

m/z Value Relative Intensity Assignment

112 Moderate [M]* (Molecular lon)
95 High [M-OHJ*

67 High [M-COOH]*

39 High

38 Moderate

Experimental Protocols

The following sections describe the general methodologies used to obtain the spectroscopic

data presented above.

NMR Spectroscopy

The *H and 3C NMR spectra are typically recorded on a 400 MHz spectrometer. The sample is
prepared by dissolving approximately 10-20 mg of 4-Carboxypyrazole in a suitable deuterated
solvent, commonly DMSO-ds. Tetramethylsilane (TMS) is used as an internal standard. For *H
NMR, the spectral width is typically around 12,000 Hz with an acquisition time of 5 seconds.
For 13C NMR, a proton-decoupled spectrum is usually acquired to simplify the spectrum and
enhance sensitivity.

FT-IR Spectroscopy

The FT-IR spectrum is generally obtained using a Fourier Transform Infrared Spectrometer.
The sample can be prepared as a KBr (potassium bromide) pellet. A small amount of the solid
sample is mixed and ground with dry KBr powder and then pressed into a thin, transparent

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b133760?utm_src=pdf-body
https://www.benchchem.com/product/b133760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

disk. The spectrum is then recorded, typically over a range of 4000 to 400 cm~1. Alternatively,
the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory, where
the solid sample is placed directly on the ATR crystal.

Mass Spectrometry

The mass spectrum is typically acquired using a Gas Chromatography-Mass Spectrometry
(GC-MS) system. The sample is introduced into the GC, where it is vaporized and separated
on a capillary column. The separated components then enter the mass spectrometer, which is
commonly operated in Electron lonization (EI) mode at 70 eV. The resulting fragments are
analyzed by a mass analyzer, and a mass spectrum is generated.

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-Carboxypyrazole.
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Caption: General workflow for spectroscopic analysis.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of 4-Carboxypyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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